Cas no 2227837-92-3 (4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol)

• Product Name: 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol
• CAS No: 2227837-92-3
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6206896
• PubChem ID: 96683420
• Update Time: 2025-05-25

4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol
• 4-[(1S)-3-amino-1-hydroxypropyl]-2-chlorophenol
• 2227837-92-3
• EN300-1981718

• Inchi： 1S/C9H12ClNO2/c10-7-5-6(1-2-9(7)13)8(12)3-4-11/h1-2,5,8,12-13H,3-4,11H2/t8-/m0/s1
• InChI Key： NZGIQKDUQGWOGK-QMMMGPOBSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CCN)O)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol

4-(1S)-3-Amino-1-Hydroxypropyl-2-Chlorophenol: A Comprehensive Overview

The compound 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol, with the CAS number 2227837-92-3, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenolic group with an amino alcohol moiety, making it a valuable building block for various applications. Recent advancements in synthetic methodologies and its potential therapeutic uses have further solidified its importance in contemporary research.

Structurally, 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol consists of a chlorophenol core with a substituted amino alcohol group. The stereochemistry at the hydroxyl-bearing carbon (C1) is of particular interest, as it plays a crucial role in determining the compound's reactivity and biological activity. The presence of both hydroxyl and amino groups introduces significant hydrogen bonding capabilities, which enhance its solubility in polar solvents and facilitate interactions with biological targets. This dual functionality makes it an ideal candidate for exploring diverse chemical transformations and bioactive properties.

Recent studies have highlighted the potential of 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol as a precursor in the synthesis of bioactive molecules. For instance, researchers have employed this compound to construct complex natural product analogs, leveraging its chiral center to induce asymmetry in target molecules. The ability to manipulate this chiral center through enantioselective synthesis techniques has opened new avenues for drug discovery efforts, particularly in the development of enantiomerically pure compounds with desired pharmacokinetic profiles.

In addition to its role in organic synthesis, 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol has shown promise in materials science applications. Its hydrophilic nature and ability to form hydrogen bonds make it a suitable candidate for use in polymer chemistry, where it can be incorporated into polymeric networks to enhance mechanical properties or impart specific functionalities. Furthermore, its reactivity under various conditions has been exploited in catalytic processes, demonstrating its utility as both a substrate and a catalyst in green chemistry initiatives.

The synthesis of 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol has been optimized through advancements in asymmetric catalysis and biocatalysis. Enzymatic resolutions and organocatalytic approaches have enabled the scalable production of this compound with high enantiomeric excess, addressing the growing demand for chiral intermediates in pharmaceutical manufacturing. These developments underscore the importance of sustainable synthetic strategies in modern chemical research.

From an environmental standpoint, understanding the fate and transport of 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic environments when properly managed. However, further research is needed to evaluate its long-term persistence and bioaccumulation potential under varying environmental conditions.

In conclusion, 4-(1S)-3-amino-1-hydroxypropyl-2-chlorophenol stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing studies continue to uncover new insights into its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.